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Compound of Interest

Compound Name: 4-(Bromomethyl)tetrahydropyran

Cat. No.: B1272162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The tetrahydropyran (THP) moiety is a valuable scaffold in medicinal chemistry, often employed

to enhance the pharmacokinetic properties of drug candidates. Its saturated heterocyclic

structure can improve aqueous solubility, metabolic stability, and cell permeability. The

tetrahydropyran-4-ylmethyl group, in particular, serves as a versatile building block to introduce

this beneficial motif.

This document provides detailed application notes and protocols for three robust methods to

incorporate the tetrahydropyran-4-ylmethyl group into a variety of molecules:

Mitsunobu Reaction: For the formation of ethers, esters, and thioethers, and for the

alkylation of nitrogen nucleophiles.

Nucleophilic Substitution: Utilizing 4-(halomethyl)tetrahydropyrans for direct alkylation of

nucleophiles.

Reductive Amination: For the coupling of amines with tetrahydropyran-4-carbaldehyde.

Mitsunobu Reaction with (Tetrahydropyran-4-
yl)methanol
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The Mitsunobu reaction is a powerful tool for the conversion of primary and secondary alcohols

into a wide range of functional groups with inversion of stereochemistry.[1][2] Using

(tetrahydropyran-4-yl)methanol as the alcohol component, the tetrahydropyran-4-ylmethyl

group can be efficiently coupled with various nucleophiles.
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Reactants

Mitsunobu Reagents

(Tetrahydropyran-4-yl)methanol

Reaction Vessel
(Anhydrous THF, 0°C to RT)

Nucleophile (Nu-H)
(Phenol, Phthalimide, Thiol)

Triphenylphosphine
(PPh3)

Azodicarboxylate
(DEAD or DIAD)

Alkylated Product
(Nu-CH2-THP)

Byproducts
(Ph3P=O, Hydrazine derivative)

Reactants

Reagents

4-(Bromomethyl)tetrahydropyran

Reaction Vessel
(Inert Atmosphere)

Nucleophile
(e.g., Diethyl Malonate, Indole)

Base
(e.g., NaH, NaOEt)

Anhydrous Solvent
(e.g., DMF, THF, EtOH)

Alkylated Product

Salt Byproduct
(e.g., NaBr)
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Reactants

Reagents

Tetrahydropyran-4-carbaldehyde

One-Pot Reaction

Amine (Primary or Secondary)
(e.g., Aniline, Morpholine)

Reducing Agent
(e.g., NaBH(OAc)3)

Solvent
(e.g., DCE, THF)

N-Alkylated Amine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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